Cas no 760970-30-7 (2-Butenedioicacid(2Z)-,mono(tetrahydro-2-oxo-3-furanyl)ester(9CI))

• Product Name: 2-Butenedioicacid(2Z)-,mono(tetrahydro-2-oxo-3-furanyl)ester(9CI)
• CAS No: 760970-30-7
• MF: C₈H₈O₆
• MW: 200.145523071289
• CID: 549980
• Update Time: 2023-03-29

2-Butenedioicacid(2Z)-,mono(tetrahydro-2-oxo-3-furanyl)ester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1-(tetrahydro-2-oxo-3-furanyl) ester
• 2-Butenedioicacid (2Z)-, mono(tetrahydro-2-oxo-3-furanyl) ester (9CI)
• 2-Butenedioicacid(2Z)-,mono(tetrahydro-2-oxo-3-furanyl)ester(9CI)

• Inchi： 1S/C8H8O6/c9-6(10)1-2-7(11)14-5-3-4-13-8(5)12/h1-2,5H,3-4H2,(H,9,10)/b2-1-
• InChI Key： GYIMMHTZJZGYCU-UPHRSURJSA-N
• SMILES： C(OC1CCOC1=O)(=O)/C=C\C(O)=O

Computed Properties

• Exact Mass: 200.032
• Monoisotopic Mass: 200.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2